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Storage Conditions & Stability Data

Form
Recommended
Storage

Stability / Shelf Life Handling Instructions

Lyophilized
Powder

-20°C, desiccated
[1] [2]

≥ 36 months (stable in
lyophilized form) [1]

Allow to warm to room temperature
before opening. Centrifuge briefly

before use.

Solution (in
DMSO)

-20°C [1] [2] ≤ 1 month (to prevent

loss of potency) [1]

Aliquot to avoid multiple freeze-thaw

cycles. [1] [2]

Parameter Value Source

CAS Number 1339928-25-4 [1] [2]

Molecular Formula C23H24N8O4S [1]

Molecular Weight 508.6 g/mol [1]

Solubility in DMSO ~87 mg/mL (171.07 mM) [1]
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Experimental Protocol: Stability Assessment

For a comprehensive stability study beyond supplier recommendations, you can adapt the forced degradation

methodology used for similar compounds like vorinostat [3]. The workflow below outlines the key steps:

Stability Assessment Workflow

Stress Conditions (Forced Degradation)

Analytical Techniques

Prepare Fimepinostat Solutions

Apply Stress Conditions

Sample AnalysisAcidic Hydrolysis
(e.g., HCl)

Identify Degradation Products HPLC (SIAM Development)Basic Hydrolysis
(e.g., NaOH)

Oxidative Stress
(e.g., H2O2)

Elevated Temperature

UV/VIS Light

LC-MS/MS with H/D Exchange

NMR Spectroscopy
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Key Steps Explained:

Stress Conditions: Expose fimepinostat solutions to various stress conditions to simulate long-term

degradation [3]:

Hydrolytic Degradation: Acidic (e.g., 0.1M HCl) and basic (e.g., 0.1M NaOH) conditions at
elevated temperatures (e.g., 60-80°C).

Oxidative Degradation: Use oxidizing agents like hydrogen peroxide (H₂O₂).
Thermal Degradation: Incubate solid powder and solutions at elevated temperatures.

Photolytic Degradation: Expose to UV and visible light.

Sample Analysis and Characterization:

Use HPLC to develop a stability-indicating assay method (SIAM) that can separate

fimepinostat from its degradation products [3].
Employ LC-MS/MS with hydrogen/deuterium (H/D) exchange to characterize forced

degradation products (FDPs) and understand fragmentation patterns [3].
Use NMR spectroscopy for definitive structural elucidation of major degradation products,

especially if they can be isolated or synthesized [3].

Frequently Asked Questions (FAQs)

What is the solubility of fimepinostat? Fimepinostat is highly soluble in DMSO (approximately 87

mg/mL) but is reported to be insoluble in water and ethanol [1].

How should I prepare stock solutions? For a 10 mM stock solution, dissolve 5.1 mg of fimepinostat

powder in 1 mL of DMSO. Aliquot immediately into working volumes and store at -20°C to avoid repeated

freeze-thaw cycles, which can degrade potency over time [1] [2].

What are the signs of compound degradation? While specific color changes for fimepinostat are not

documented, a general decrease in potency in bioassays or the appearance of new peaks in HPLC

chromatograms are strong indicators of degradation.

Is there stability data for aqueous buffers? No, the available data specifically addresses stability in

DMSO. For assays requiring aqueous solutions, it is recommended to prepare a fresh DMSO stock dilution

immediately before adding to the aqueous buffer.
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Key Troubleshooting Guide

Problem Potential Cause Solution

Loss of
bioactivity

Solution stored beyond 1 month or

subjected to multiple freeze-thaw
cycles.

Prepare fresh aliquots. Avoid repeated

thawing. [1]

Precipitation in
assay buffer

Insolubility when DMSO stock is
diluted into aqueous media.

Ensure final DMSO concentration is
tolerable by cells (<0.5%). Dilute fresh from

stock.

New peaks in
HPLC

Compound degradation due to

improper storage or exposure to
stressful conditions.

Verify storage temperature (-20°C). Check

log of solution age. Repeat analysis with a
fresh aliquot. [3]
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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